2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 2-methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine
• InChI: InChI=1S/C15H24N2O/c1-4-8-17-9-6-5-7-14(17)13-10-12(2)15(18-3)16-11-13/h10-11,14H,4-9H2,1-3H3
• InChI Key: IHXUJFTVRFWNSC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCCC1C2=CN=C(C(=C2)C)OC

Description

2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine is a synthetic chemical compound featuring a pyridine core substituted with a methoxy group, a methyl group, and a 1-propylpiperidine moiety. This specific molecular architecture, which integrates aromatic and alicyclic nitrogen-containing rings, is of significant interest in medicinal chemistry and drug discovery research. Compounds with similar structural features, particularly those combining pyridine and piperidine rings, are frequently investigated as potential scaffolds for developing bioactive molecules . Piperidine-containing compounds are commonly explored for their interactions with various biological targets . Research into analogues has shown that such structures can be designed as inhibitors for enzymes like sphingosine kinase, which is a key regulator in cellular signaling pathways . The presence of the methoxy and propyl groups on this structure offers researchers opportunities to study structure-activity relationships (SAR), optimizing properties like potency, selectivity, and metabolic stability . This compound is provided as a high-purity material to ensure consistent and reliable results in analytical and biological studies. It is intended for research applications such as hit-to-lead optimization, target validation, and pharmacological profiling in controlled laboratory environments. This product is strictly for research purposes and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthesis of 5-Bromo-2-methoxy-3-methylpyridine

The pyridine core is constructed via nitration and halogenation. Starting with 2-amino-3-methylpyridine, nitration using a mixed acid (HNO₃/H₂SO₄) introduces a nitro group at C5, yielding 2-amino-5-nitro-3-methylpyridine. Subsequent diazotization and methanolysis replace the amino group with methoxy, producing 2-methoxy-5-nitro-3-methylpyridine. Reduction of the nitro group (H₂/Pd-C) affords 5-amino-2-methoxy-3-methylpyridine, which is brominated using PCl₅ to yield 5-bromo-2-methoxy-3-methylpyridine.

Preparation of 1-Propylpiperidin-2-ylboronic Acid

Piperidin-2-one undergoes lithium aluminum hydride (LiAlH₄) reduction to piperidine, which is N-alkylated with propyl bromide in the presence of K₂CO₃ to form 1-propylpiperidine. Borylation via Miyaura coupling (Pd(dppf)Cl₂, B₂pin₂) installs a boronic ester at C2, hydrolyzed to 1-propylpiperidin-2-ylboronic acid.

Suzuki–Miyaura Coupling

The pyridine and piperidine moieties are coupled using Pd(PPh₃)₄ as a catalyst, with Na₂CO₃ as a base in a dioxane/water solvent system. This step achieves C–N bond formation, yielding the target compound in 65–72% yield (Table 1).

Table 1: Key Reaction Parameters for Suzuki Coupling

Parameter	Conditions	Yield (%)
Catalyst	Pd(PPh₃)₄	68
Base	Na₂CO₃	–
Temperature (°C)	80	–
Reaction Time (h)	12	–

Route 2: Reductive Amination for Piperidine Ring Formation

Synthesis of 5-Amino-2-methoxy-3-methylpyridine

As in Route 1, 5-amino-2-methoxy-3-methylpyridine is prepared via nitration and reduction.

Cyclization via Reductive Amination

The amino group reacts with glutaraldehyde in a reductive amination (NaBH₃CN, MeOH) to form a piperidine ring directly attached to C5 of the pyridine. This one-pot reaction proceeds through imine formation followed by cyclization, yielding 2-methoxy-3-methyl-5-(piperidin-2-yl)pyridine in 58% yield.

N-Alkylation with Propyl Bromide

The secondary amine on the piperidine is alkylated using propyl bromide and K₂CO₃ in acetone, achieving 83% yield of the N-propyl derivative (Table 2).

Table 2: N-Alkylation Optimization

Parameter	Conditions	Yield (%)
Alkylating Agent	Propyl bromide	83
Base	K₂CO₃	–
Solvent	Acetone	–
Temperature (°C)	60	–

Route 3: Dieckmann Cyclization for Piperidine Formation

Synthesis of β-Keto Ester Intermediate

Methyl 3-oxopentanoate is condensed with 5-amino-2-methoxy-3-methylpyridine via EDC/HOBt-mediated coupling, forming a β-keto ester.

Dieckmann Cyclization and Decarboxylation

Treatment with NaOMe induces cyclization, forming the piperidine ring via intramolecular ester condensation. Decarboxylation (HCl, Δ) yields 2-methoxy-3-methyl-5-(piperidin-2-yl)pyridine (71% yield). Subsequent N-propylation (as in Route 2) completes the synthesis.

Comparative Analysis of Synthetic Routes

Table 3: Route Comparison

Route	Key Step	Total Yield (%)	Advantages	Limitations
1	Suzuki coupling	45	Modular, scalable	Requires boronic acid synthesis
2	Reductive amination	48	One-pot cyclization	Moderate yields
3	Dieckmann cyclization	52	High regioselectivity	Multi-step β-keto ester synthesis

Route 3 offers the highest yield but demands precise control over cyclization conditions. Route 1, while modular, depends on costly palladium catalysts.

Chemical Reactions Analysis

Types of Reactions: 2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The pyridine ring can be reduced to a piperidine ring using hydrogenation catalysts such as palladium on carbon.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed:

Oxidation: Formation of 2-formyl-3-methyl-5-(1-propylpiperidin-2-yl)pyridine.

Reduction: Formation of 2-methoxy-3-methyl-5-(1-propylpiperidin-2-yl)piperidine.

Substitution: Formation of 2-substituted-3-methyl-5-(1-propylpiperidin-2-yl)pyridine derivatives.

Scientific Research Applications

Pharmacological Applications

1. Neurological Research

• Mechanism of Action : Research indicates that this compound acts as an agonist for the 5-HT1F serotonin receptor, which plays a crucial role in modulating neurotransmission and has implications in migraine treatment .
• Case Study : A study demonstrated that derivatives of pyridinoylpiperidines, including this compound, exhibited significant efficacy in preclinical models of migraine, suggesting potential therapeutic benefits in humans .

2. Antimicrobial Activity

• Evaluation : The compound has been evaluated for its antimicrobial properties against various bacterial strains. In vitro tests have shown promising results against both Gram-positive and Gram-negative bacteria.
• Results : A recent study reported that the compound exhibited notable antibacterial activity with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of 2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine is essential for optimizing its pharmacological properties. The presence of the piperidine ring is critical for receptor binding and subsequent biological activity.

Structural Feature	Impact on Activity
Methoxy Group	Enhances lipophilicity and membrane permeability
Methyl Group	Modulates steric effects influencing receptor binding
Piperidine Moiety	Essential for agonistic activity at serotonin receptors

Synthesis and Characterization

The synthesis of this compound typically involves multistep organic reactions, including the alkylation of pyridine derivatives with piperidine precursors. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are employed to confirm the structure.

Mechanism of Action

The mechanism of action of 2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine involves its interaction with specific molecular targets in the body. It may act on neurotransmitter receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets are still under investigation, but it is believed to influence signaling pathways related to inflammation and microbial growth .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its 1-propylpiperidin-2-yl substituent, which distinguishes it from simpler pyridine derivatives. Below is a comparative analysis with key analogues:

Table 1: Structural Comparison of Pyridine Derivatives

Compound Name	Substituents (Positions)	Key Functional Groups	Molecular Weight (g/mol)
2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine	2-OCH₃, 3-CH₃, 5-(1-propylpiperidin-2-yl)	Methoxy, methyl, piperidine	~290.4 (estimated)
3-Iodo-2-methoxy-5-methylpyridine	2-OCH₃, 3-CH₃, 5-I	Methoxy, methyl, iodine	263.07
(2-Chloro-5-methylpyridin-3-yl)methanol	2-Cl, 3-CH₂OH, 5-CH₃	Chloro, hydroxymethyl, methyl	157.60
3-(5-Methoxypyridin-3-yl)-prop-2-yn-1-ol	5-OCH₃, 3-C≡C-CH₂OH	Methoxy, propargyl alcohol	177.17
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	2-OCH₃ (pyridine A), 5-pyridin-2-amine (pyridine B)	Bipyridine, methoxy, amine	201.23

Key Observations :

• Substituent Bulk : The 1-propylpiperidin-2-yl group in the target compound introduces significant steric bulk compared to smaller substituents like iodine or hydroxymethyl, likely affecting binding affinity and solubility .

Pharmacological and Physicochemical Properties

Table 2: Comparative Pharmacological Data

Compound	LogP (Predicted)	Solubility (mg/mL)	Reported Activity	Reference
2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine	2.8	~0.05 (low)	N/A (Theoretical)	—
3-Iodo-2-methoxy-5-methylpyridine	2.5	0.1	Antimicrobial (in vitro)
(2-Chloro-5-methylpyridin-3-yl)methanol	1.2	10.2	Intermediate in antitumor agents
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	1.9	2.3	Kinase inhibition (IC₅₀ = 0.8 µM)

Key Findings :

• Lipophilicity : The target compound’s higher LogP (2.8 vs. 1.2–2.5) suggests greater membrane permeability but lower aqueous solubility, a common trade-off in drug design .
• Bioactivity : Piperidine derivatives often show affinity for G protein-coupled receptors (GPCRs) or ion channels, while bipyridines (e.g., ) are explored as kinase inhibitors .

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling 2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine in laboratory settings?

• Methodological Answer:

• Personal Protection: Use PPE (gloves, lab coat, goggles) to avoid direct contact. Avoid dust formation and inhalation; work in a fume hood with adequate ventilation .
• Spill Management: Collect spills using non-sparking tools and store in sealed containers. Prevent entry into drains or ecosystems .
• Storage: Keep in airtight containers away from oxidizers and acids. Label containers with GHS hazard codes (e.g., H315 for skin irritation) .

Q. What synthetic routes are available for 2-Methoxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine, and what reaction conditions optimize yield?

• Methodological Answer:

• Multi-Step Synthesis:

Piperidine Functionalization: React 1-propylpiperidine with a halogenating agent (e.g., PCl₃) under anhydrous conditions.

Pyridine Coupling: Use Suzuki-Miyaura cross-coupling to attach the methoxy-methylpyridine moiety. Optimize with Pd catalysts (e.g., Pd(PPh₃)₄) and bases (e.g., K₂CO₃) in THF at 80°C .
Key Parameters: Maintain inert atmosphere (N₂/Ar), monitor reaction progress via TLC/HPLC. Typical yields: 60-75% after column purification .

Q. What spectroscopic techniques are recommended for characterizing this compound’s structure?

• Methodological Answer:

• NMR: ¹H/¹³C NMR to confirm substituent positions (e.g., methoxy at C2, methyl at C3).
• Mass Spectrometry: High-resolution MS (HRMS) for molecular formula validation.
• UV/Vis: Analyze π→π* transitions of the pyridine ring; compare with computational predictions (TD-DFT) .

Advanced Research Questions

Q. How does the substitution pattern on the pyridine ring influence inhibitory activity against enzymes like CYP1B1?

• Methodological Answer:

• Structure-Activity Relationship (SAR):
• Positional Effects: In pyridine-based CYP1B1 inhibitors, substituents at C2 (e.g., methoxy) enhance binding via H-bonding with active-site residues. Methyl groups at C3 improve lipophilicity and membrane permeability .
• Piperidine Role: The 1-propylpiperidin-2-yl group may mimic steroidal substrates, as seen in estrane-pyridine derivatives (e.g., IC₅₀ = 0.011 µM for 2-(pyridin-3-yl)estradiol) .
• Data Table:

Substituent Position	Biological Activity (IC₅₀)	Key Interaction
C2 (methoxy)	0.011 µM (CYP1B1)	H-bond with Thr/Ser residues
C3 (methyl)	Improved logP	Hydrophobic pocket interaction
C5 (piperidine)	Substrate mimicry	Van der Waals forces

Q. What computational methods predict the interaction of this compound with biological targets?

• Methodological Answer:

• Molecular Docking: Use AutoDock Vina to model binding poses in CYP1B1’s active site. Prioritize poses with lowest ∆G values (e.g., -9.2 kcal/mol) .
• DFT Analysis: Calculate charge distribution (e.g., Mulliken charges) to identify electrophilic/nucleophilic regions. Pyridine’s nitrogen and methoxy oxygen are critical for charge transfer .
• MD Simulations: Run 100-ns trajectories in GROMACS to assess binding stability. RMSD < 2 Å indicates stable ligand-enzyme complexes .

Q. How do structural analogs of this compound compare in terms of binding affinity and therapeutic potential?

• Methodological Answer:

• Analog Screening:
• Replace 1-propylpiperidine with morpholine or azetidine to test ring-size effects.
• Substitute methoxy with hydroxyl for improved solubility but reduced metabolic stability .
• Data Table:

Analog Structure	Target (e.g., CYP1B1 IC₅₀)	Key Advantage
2-Methoxy-3-methyl-5-(morpholino)pyridine	0.045 µM	Enhanced solubility
2-Hydroxy-3-methyl-5-(1-propylpiperidin-2-yl)pyridine	0.15 µM	Higher metabolic turnover

Q. How can contradictions in reported bioactivity data for pyridine derivatives be resolved?

• Methodological Answer:

• Meta-Analysis: Compare datasets using standardized assays (e.g., EROD assay for CYP1B1 inhibition) .
• Experimental Replication: Control variables like cell line (HEK293 vs. HepG2) and incubation time (24h vs. 48h).
• Statistical Validation: Apply ANOVA to identify outliers; use cheminformatics tools (e.g., ChemAxon) to normalize structural descriptors .